N-(2-methoxy-1-methylethyl)-4-{[(4-methyl-1-piperazinyl)sulfonyl]methyl}benzamide

• IUPAC Name: N-(1-methoxypropan-2-yl)-4-[(4-methylpiperazin-1-yl)sulfonylmethyl]benzamide
• InChI: InChI=1S/C17H27N3O4S/c1-14(12-24-3)18-17(21)16-6-4-15(5-7-16)13-25(22,23)20-10-8-19(2)9-11-20/h4-7,14H,8-13H2,1-3H3,(H,18,21)
• InChI Key: COYUXMVKQDLHBI-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C1=CC=C(C=C1)CS(=O)(=O)N2CCN(CC2)C
• Molecular Formula: C17H27N3O4S
• Molecular Weight: 369.5 g/mol

Description

N-(2-methoxy-1-methylethyl)-4-{[(4-methyl-1-piperazinyl)sulfonyl]methyl}benzamide is a useful research compound. Its molecular formula is C17H27N3O4S and its molecular weight is 369.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.17222752 g/mol and the complexity rating of the compound is 519. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

Repaglinide and Related Hypoglycemic Derivatives : The compound is structurally related to repaglinide, a hypoglycemic agent. Research has explored the structure-activity relationships of benzamide derivatives like repaglinide, highlighting their significance in managing type 2 diabetes by modulating insulin release mechanisms (Grell et al., 1998).

Serotonin Receptor Agonists

Gastrointestinal Motility Enhancement : Benzamide derivatives have been investigated for their effects on gastrointestinal motility, acting as selective serotonin 4 receptor agonists. These compounds, including variations with a piperazine moiety, have shown potential in accelerating gastric emptying and increasing defecation frequency, suggesting applications in treating gastrointestinal disorders (Sonda et al., 2004).

Synthesis and Chemical Properties

Organic Synthesis : The compound's structural framework has facilitated research into the synthesis of α-(N-sulfonyl)amino-N-methoxymethyl-N-methylamides, demonstrating its utility in organic chemistry and potential applications in designing novel therapeutic agents (Liu et al., 2015).

Receptor Antagonists

5-HT7 Receptor Antagonism : Research on piperazine derivatives, including compounds structurally similar to N-(2-methoxy-1-methylethyl)-4-{[(4-methyl-1-piperazinyl)sulfonyl]methyl}benzamide, has explored their potential as 5-HT7 receptor antagonists. These findings suggest therapeutic possibilities in neuropsychiatric and neurological disorders (Yoon et al., 2008).

Enzyme Inhibitors

Glycine Transporter-1 Inhibition : Further investigations have focused on N-((1-(4-(sulfonyl)piperazin-1-yl)cycloalkyl)methyl)benzamide inhibitors of glycine transporter-1 (GlyT-1), highlighting their relevance in neuroscience research. These inhibitors offer insights into the modulation of neurotransmitter systems and potential treatments for central nervous system disorders (Cioffi et al., 2016).